N-(2,4-dimethylphenyl)-2-{[5-(4-ethyl-5-methyl-3-thienyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[5-(4-ethyl-5-methylthiophen-3-yl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H28N4OS2/c1-6-10-26-21(18-12-28-16(5)17(18)7-2)24-25-22(26)29-13-20(27)23-19-9-8-14(3)11-15(19)4/h8-9,11-12H,6-7,10,13H2,1-5H3,(H,23,27)
• InChI Key: BYVGOERWMOLXCO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C3=CSC(=C3CC)C
• Molecular Formula: C22H28N4OS2
• Molecular Weight: 428.6 g/mol

Description

Synthesis Analysis

The synthesis of similar complex acetamide derivatives, including those with N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl] groups, involves multi-step chemical processes. These processes include the formation of intermediate compounds which are then further modified to achieve the desired structure. The synthesis methods are characterized by the use of various reagents and catalysts to ensure specificity and yield of the target compound (Huicheng Wang et al., 2010).

Molecular Structure Analysis

The detailed molecular structure of compounds similar to the one has been elucidated using techniques like 1H NMR, 13C NMR, HRMS, and FT-IR spectroscopy. These analytical methods provide comprehensive data on the molecular framework, confirming the presence of specific functional groups and the overall molecular conformation (Yiding Geng et al., 2023).

Chemical Reactions and Properties

Chemical properties, including reactivity and stability, are influenced by the molecular structure of the acetamide derivatives. These compounds can undergo various chemical reactions, including cycloaddition, which is crucial for synthesizing heterocyclic compounds. The functional groups within the molecule, such as the acetamide moiety, play a significant role in its chemical behavior and reactions (Raveendra K. Hunnur et al., 2005).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are determined by the compound's molecular architecture. Crystallographic studies provide insights into the arrangement of atoms within the compound, revealing how intermolecular interactions, like hydrogen bonding, influence its physical state and stability (B. Gowda et al., 2009).

Chemical Properties Analysis

The chemical properties of acetamide derivatives are largely defined by their functional groups. Studies on related compounds have shown how modifications in the molecular structure, such as changes in the substituents on the phenyl ring or the nitrogen of the acetamide group, can significantly alter their chemical behavior. These modifications can affect properties like acidity, basicity, and reactivity towards other chemicals (V. Arjunan et al., 2012).